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Cat. No.: B12389899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical administration of

Leucettinib-21, a potent and selective inhibitor of the dual-specificity tyrosine-phosphorylation-

regulated kinase 1A (DYRK1A). The protocols and data presented are intended to guide

researchers in designing and executing in vivo studies to evaluate the efficacy and

pharmacokinetics of this compound in various animal models.

Overview of Leucettinib-21
Leucettinib-21 is a small molecule inhibitor of DYRK1A, a kinase implicated in the

pathophysiology of several conditions, including Down syndrome and Alzheimer's disease.[1][2]

[3] Overexpression of DYRK1A is associated with cognitive deficits, and its inhibition is a

promising therapeutic strategy.[1][2] Preclinical studies in various animal models have

demonstrated the potential of Leucettinib-21 to ameliorate disease-related phenotypes.[4][5]

[6]

Quantitative Data Summary
The following tables summarize the reported dosages of Leucettinib-21 used in various animal

models and study types.

Table 1: Leucettinib-21 Dosage in Rodent Models
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Animal
Model

Strain
Applicat
ion

Dosage
Adminis
tration
Route

Duratio
n

Vehicle
Referen
ce

Mouse Ts65Dn

Cognitive

Studies

(Memory)

0.4

mg/kg

Oral

Gavage

Daily for

10 days

Not

Specified
[7][8]

Mouse
Dp1Tyb

(prenatal)

Congenit

al Heart

Defect

Rescue

30

mg/kg/da

y

Not

Specified
9 days

Not

Specified
[4]

Mouse
PDX

(DS-ALL)

Cancer

Therapy

Not

Specified

Oral

Gavage

2 and 4

weeks

Not

Specified
[1][9]

Rat
Wistar

Han

Pharmac

okinetics

Not

Specified

Not

Specified

Not

Specified

Kolliphor

EL / NaCl

0.9%

(5/95)

[7]

Rat
Not

Specified

Toxicolog

y

Up to 45

mg/kg
Oral 28 days

Not

Specified
[7]

Table 2: Leucettinib-21 Dosage in Non-Rodent Models

| Animal Model | Application | Dosage | Administration Route | Duration | Vehicle | Reference | |

:--- | :--- | :--- | :--- | :--- | :--- | | Minipig | Toxicology | Up to 100 mg/kg | Oral | 28 days | Not

Specified |[7] |

Signaling Pathway
Leucettinib-21 exerts its therapeutic effects by inhibiting the kinase activity of DYRK1A. This

inhibition modulates the phosphorylation state and activity of several downstream targets

involved in cell cycle progression, transcription, and signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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